Cas no 80782-85-0 ((10S,11S)-4-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol)

(10S,11S)-4-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol structure
80782-85-0 structure
Product name:(10S,11S)-4-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol
CAS No:80782-85-0
MF:C20H17FO3
MW:324.3456
CID:1801659
PubChem ID:187272

(10S,11S)-4-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol Chemical and Physical Properties

Names and Identifiers

    • (10S,11S)-4-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrotetraphene-10,11-diol
    • (10S,11S)-4-fluoro-7-(hydroxymethyl)-12-methyl-10,11-dihydrobenzo[a]anthracene-10,11-diol
    • 80782-85-0
    • DTXSID30230631
    • Benz(a)anthracene-10,11-diol, 4-fluoro-10,11-dihydro-7-(hydroxymethyl)-12-methyl-, trans-
    • Inchi: InChI=1S/C20H17FO3/c1-10-18-12-3-2-4-16(21)11(12)5-6-13(18)15(9-22)14-7-8-17(23)20(24)19(10)14/h2-8,17,20,22-24H,9H2,1H3/t17-,20+/m0/s1
    • InChI Key: AHTSKVYCPCCQJQ-FXAWDEMLSA-N
    • SMILES: CC1=C2C3=C(C=CC2=C(C4=C1C(C(C=C4)O)O)CO)C(=CC=C3)F

Computed Properties

  • Exact Mass: 324.11617256g/mol
  • Monoisotopic Mass: 324.11617256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.7Ų

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